Cas no 1321857-40-2 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

(2Z)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile structure

1321857-40-2 structure

Product Name:(2Z)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile

CAS No:1321857-40-2

MF:C₂₂H₁₃N₃O₄S

MW:415.421323537827

CID:6540382

Update Time:2023-12-28

(2Z)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2Z)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
- (Z)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
- 2-Thiazoleacetonitrile, α-[(1,3-benzodioxol-5-ylamino)methylene]-4-(2-oxo-2H-1-benzopyran-3-yl)-, (αZ)-
- Inchi： 1S/C22H13N3O4S/c23-9-14(10-24-15-5-6-19-20(8-15)28-12-27-19)21-25-17(11-30-21)16-7-13-3-1-2-4-18(13)29-22(16)26/h1-8,10-11,24H,12H2/b14-10-
- InChI Key： RPFIDYRVCFMINZ-UVTDQMKNSA-N
- SMILES： C(#N)/C(/C1=NC(C2=CC3=C(OC2=O)C=CC=C3)=CS1)=C/NC1C=C2C(=CC=1)OCO2

Experimental Properties

Density: 1.512±0.06 g/cm3(Predicted)
Boiling Point: 643.3±65.0 °C(Predicted)
pka: 0.58±0.10(Predicted)

(2Z)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile Pricemore >>

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